Cas no 142385-31-7 (5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester
• CAS No: 142385-31-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 3736289
• PubChem ID: 54226997
• Update Time: 2025-11-01

5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester
• SCHEMBL9127016
• EN300-685638
• 142385-31-7
• methyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C10H14N2O3/c1-3-4-5-8-11-6-7(9(13)12-8)10(14)15-2/h6H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： QGNUFUJPQMRFTE-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)=CN=C(CCCC)N1

Computed Properties

• Exact Mass: 210.10044231Da
• Monoisotopic Mass: 210.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester

5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester (CAS No. 142385-31-7): A Comprehensive Overview

5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester, identified by the CAS number 142385-31-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its ester functionality and the presence of a butyl group at the 2-position, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The< strong>2-butyl substituent at the 2-position of the pyrimidine ring introduces a certain degree of lipophilicity, which can influence the compound's solubility and bioavailability. This characteristic is particularly important in drug design, as it can affect how the compound interacts with biological targets and is processed by the body. Additionally, the< strong>1,4-dihydro-4-oxo moiety suggests a structural similarity to certain known pharmacophores, which may enhance its potential as a lead compound in medicinal chemistry.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The< strong>methyl ester group in this compound not only contributes to its structural complexity but also plays a role in modulating its pharmacokinetic properties. Ester functionalities are often used in drug design because they can be hydrolyzed in vivo to release active metabolites or serve as prodrugs.

One of the most compelling aspects of< strong>5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester is its potential as a building block for more complex molecules. Medicinal chemists often use such intermediates to synthesize libraries of compounds for high-throughput screening (HTS) experiments. These screenings help identify molecules with high affinity for specific biological targets, which can then be optimized further to improve potency, selectivity, and pharmacokinetic profiles.

The< strong>CAS number 142385-31-7 provides a unique identifier for this compound and ensures that researchers around the world can accurately reference and obtain it for their studies. This standardized nomenclature system is crucial for maintaining consistency in scientific literature and facilitating collaboration across different research groups.

Recent advancements in computational chemistry have also enhanced our ability to predict the biological activity of< strong>5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester. Techniques such as molecular docking and virtual screening allow researchers to simulate how this compound might interact with various biological targets before conducting expensive wet-lab experiments. These computational methods have become indispensable tools in modern drug discovery pipelines.

The< strong>pyrimidine core of this molecule is particularly interesting because it shares structural similarities with nucleic acid bases. This similarity has led to investigations into its potential as an antiviral or anticancer agent. Pyrimidine derivatives have shown promise in inhibiting enzymes that are essential for viral replication or cancer cell proliferation. For instance, some pyrimidine-based drugs have been found to interfere with DNA synthesis by binding to enzymes like thymidylate synthase.

The< strong>2-butyl group at the 2-position of the pyrimidine ring may also contribute to the compound's ability to modulate enzyme activity. Butyl groups are known to influence both hydrophobicity and steric interactions, which can be critical factors in determining how a drug binds to its target. By varying the length or substitution pattern of alkyl groups like butyl, chemists can fine-tune these interactions to optimize drug efficacy.

In addition to its potential therapeutic applications,< strong>5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester may also serve as a valuable tool in chemical biology research. Its well-defined structure allows researchers to study specific aspects of molecular recognition and interaction mechanisms. Such studies can provide insights into how drugs function at the molecular level and help inform future drug design strategies.

The< strong>methyl ester functionality at the carboxylic acid position is another key feature that makes this compound interesting from a synthetic perspective. Ester groups are versatile handles that can be used for further derivatization through reactions such as hydrolysis or transesterification. This flexibility allows chemists to explore different analogs of this compound and assess their biological activity relative to the parent molecule.

The synthesis of< strong>5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester involves several steps that showcase modern synthetic methodologies. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as oxidation or esterification. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

In conclusion,< strong>5-Pyrimidinecarboxylic acid, 2-butyl-1,4-dihydro-4-oxo-, methyl ester (CAS No. 142385-31-7) represents an important compound in pharmaceutical research due to its unique structural features and potential biological activities. Its applications span from drug discovery initiatives to fundamental studies in chemical biology. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry with computational science,< strong>this compound will undoubtedly remain relevant In future research endeavors aimed at developing novel therapeutics for human health challenges worldwide.